![molecular formula C12H19NOS B7517493 N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide](/img/structure/B7517493.png)
N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide
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Overview
Description
N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide, also known as URB597, is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH). This compound has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, depression, and addiction.
Mechanism of Action
N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide works by inhibiting the activity of FAAH, which is an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, this compound can increase the levels of endocannabinoids, which can lead to a reduction in pain sensation, anxiety, and depression. This compound has also been shown to have anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of endocannabinoids in the body, which can lead to a reduction in pain sensation, anxiety, and depression. This compound has also been shown to have anti-inflammatory properties. In addition, this compound has been shown to increase the levels of dopamine in the brain, which can lead to a reduction in addiction-related behaviors.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide is its selectivity for FAAH. This means that it does not interact with other enzymes in the body, which can reduce the risk of side effects. However, this compound has a short half-life, which can make it difficult to study in vivo. In addition, this compound can be difficult to synthesize, which can limit its availability for research.
Future Directions
There are several future directions for the research of N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide. One area of research is the development of more efficient synthesis methods. This can increase the availability of this compound for research. Another area of research is the development of more selective FAAH inhibitors. This can reduce the risk of side effects and increase the efficacy of the compound. Finally, this compound can be studied in combination with other compounds to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide involves a series of chemical reactions, including the condensation of 2,5-dimethylthiophene with ethyl bromide, followed by the reduction of the resulting product with lithium aluminum hydride. The final step involves the reaction of the resulting alcohol with 2-methylpropionyl chloride. The yield of this synthesis method is reported to be around 25%.
Scientific Research Applications
N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research has been in the treatment of pain. Studies have shown that this compound can increase the levels of endocannabinoids, which are natural pain relievers, in the body. This can lead to a reduction in pain sensation. This compound has also been studied for its potential use in the treatment of anxiety, depression, and addiction.
properties
IUPAC Name |
N-[1-(2,5-dimethylthiophen-3-yl)ethyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NOS/c1-7(2)12(14)13-9(4)11-6-8(3)15-10(11)5/h6-7,9H,1-5H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZBAICWTPHIKKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)C(C)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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